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Compound of Interest

Compound Name: (14Z2)-Tetradecenoyl-CoA

Cat. No.: B15599287

A comprehensive review of scientific literature and metabolomic databases reveals a significant
lack of specific information regarding the discovery, initial characterization, and biological role
of a molecule designated as (14Z)-Tetradecenoyl-CoA. The chemical nomenclature itself
presents an ambiguity, as a double bond at the 14th carbon position of a 14-carbon acyl chain
is chemically unconventional. This suggests the possibility of a typographical error in the query
or reference to a novel or synthetically derived compound not yet described in publicly
accessible scientific literature.

While information on various isomers of tetradecenoyl-CoA (C14:1-CoA) is available, none
correspond to the "(142)" designation. The most common naturally occurring isomer is
myristoleoyl-CoA, which is (92)-tetradecenoyl-CoA. Other isomers, such as (2E)-tetradecenoyl-
CoA and (5E)-tetradecenoyl-CoA, have also been identified in metabolic pathways. However, a
terminal double bond at the 14th position in a cis ("Z") configuration is not a recognized
standard fatty acyl-CoA.

For researchers, scientists, and drug development professionals interested in the broader class
of C14:1-CoA molecules, this guide provides a consolidated overview of the general
methodologies for their study, in the absence of specific data for the queried compound.

General Methodologies for the Study of Fatty Acyl-
CoAs
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The investigation of novel or uncharacterized fatty acyl-CoAs like the theoretical (14Z2)-
Tetradecenoyl-CoA would follow established principles of lipidomics and metabolomics. Below

are generalized experimental protocols and analytical techniques that would be employed.

Table 1: Summary of Analytical Techniques for Fatty

Acyl-CoA Characterization

Technique

Application

Key Parameters

Liquid Chromatography-Mass
Spectrometry (LC-MS/MS)

Separation, identification, and
guantification of acyl-CoA

species.

C18 reversed-phase column,
gradient elution with
acetonitrile/water and

ammonium acetate buffer.

Gas Chromatography-Mass
Spectrometry (GC-MS)

Analysis of the fatty acid
moiety after hydrolysis and
derivatization (e.g., to fatty acid
methyl esters - FAMES).

Derivatization with BF3-
methanol or

trimethylsilyldiazomethane.

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Structural elucidation,
including determination of
double bond position and

stereochemistry.

1H NMR and 13C NMR for
determining the position of

unsaturation.

Experimental Protocols

Protocol 1: Extraction of Fatty Acyl-CoAs from Biological Samples

This protocol outlines a general procedure for the extraction of fatty acyl-CoAs from cellular or

tissue samples.

o Homogenization: Homogenize the biological sample in a cold solvent mixture, typically

containing isopropanol and an acidic buffer to quench enzymatic activity.

 Lipid Extraction: Perform a liquid-liquid extraction using a biphasic system, such as
chloroform/methanol/water or methyl-tert-butyl ether (MTBE)/methanol/water. The acyl-CoAs

will partition into the polar phase.
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o Solid-Phase Extraction (SPE): Further purify the acyl-CoA fraction using a C18 or anion-
exchange SPE cartridge to remove interfering substances.

e Solvent Evaporation and Reconstitution: Evaporate the solvent under a stream of nitrogen
and reconstitute the dried extract in a solvent compatible with the subsequent analytical
method (e.g., 50% methanol).

Protocol 2: Analysis of Fatty Acyl-CoAs by LC-MS/MS
This protocol describes a typical workflow for the analysis of fatty acyl-CoA extracts.

o Chromatographic Separation: Inject the reconstituted extract onto a reversed-phase HPLC or
UHPLC column (e.g., C18).

» Gradient Elution: Employ a gradient of increasing organic solvent (e.g., acetonitrile) in an
agueous mobile phase containing a volatile salt (e.g., ammonium acetate) to separate the
acyl-CoAs based on their chain length and polarity.

e Mass Spectrometric Detection: Utilize a tandem mass spectrometer operating in either
positive or negative ion mode.

« |dentification and Quantification: Identify the target acyl-CoA based on its precursor ion mass
and characteristic fragment ions. Quantify the molecule using a stable isotope-labeled
internal standard.

Potential Sighaling Pathways and Biological Roles

While no specific signaling pathways involving "(14Z)-Tetradecenoyl-CoA" can be described,
fatty acyl-CoAs in general are central players in cellular metabolism and signaling. They are
involved in:

» Beta-oxidation: The breakdown of fatty acids for energy production.

o Lipid Synthesis: As building blocks for the synthesis of complex lipids such as triglycerides,
phospholipids, and sphingolipids.

» Protein Acylation: The post-translational modification of proteins with fatty acids, which can
affect their localization and function.
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e Gene Regulation: Acting as ligands for nuclear receptors that regulate the expression of
genes involved in lipid metabolism.

A logical workflow for investigating the biological role of a novel fatty acyl-CoA is depicted

below.
Chemical or Enzymatic Enzyme Assays Animal Models
Synthesis (e.g., Acyl-CoA Synthetases, Desaturases) (Metabolic Studies)
> Structural Characterization L Cell Culture Experiments
(LC-MS, GC-MS, NMR) (Lipid Profiling, Gene Expression)
In Vitro|Studies l
y
Protein Binding Assays Signaling Pathway Analysis
(e.g., Nuclear Receptors) (Western Blot, Reporter Assays)
Click to download full resolution via product page
Caption: Workflow for investigating a novel fatty acyl-CoA.

The identity and biological significance of "(14Z)-Tetradecenoyl-CoA" remain elusive based on
current scientific knowledge. It is recommended that researchers encountering this
nomenclature verify the accuracy of the chemical name. It is plausible that this refers to a
different, more common isomer of tetradecenoyl-CoA, or a novel synthetic compound that has
not yet been publicly characterized. The methodologies and workflows described in this guide
provide a framework for the investigation of any novel fatty acyl-CoA, and can be applied
should "(14Z)-Tetradecenoyl-CoA" be synthesized or isolated in the future. Further research is
necessary to elucidate the existence and potential role of this molecule in biological systems.

« To cite this document: BenchChem. [Unraveling the Enigma of (14Z)-Tetradecenoyl-CoA: A
Review of Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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